Cas no 2172357-32-1 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}but-2-ynoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}but-2-ynoic acid
• CAS No: 2172357-32-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6292475
• PubChem ID: 165565268
• Update Time: 2025-05-22

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}but-2-ynoic acid
• 2172357-32-1
• 4-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}but-2-ynoic acid
• EN300-1550728

• Inchi： 1S/C27H30N2O5/c1-18(2)14-19(15-25(30)28-13-7-12-26(31)32)16-29-27(33)34-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,13-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： QFORZIHRTKGNPN-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC#CC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}but-2-ynoic acid

Research Briefing on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}but-2-ynoic acid (CAS: 2172357-32-1)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}but-2-ynoic acid (CAS: 2172357-32-1), a specialized molecule with significant potential in chemical biology and pharmaceutical research. The compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a but-2-ynoic acid moiety, has garnered attention for its applications in peptide synthesis and drug development.

Recent studies highlight the compound's role as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for amines, enabling selective deprotection under mild basic conditions, which is critical for the synthesis of complex peptides. The but-2-ynoic acid segment introduces alkyne functionality, facilitating click chemistry applications such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) for bioconjugation and labeling.

A 2023 study published in Journal of Medicinal Chemistry explored the use of this compound in the development of peptide-based therapeutics targeting protein-protein interactions (PPIs). The researchers demonstrated that the alkyne handle allowed for efficient post-synthetic modifications, enabling the attachment of fluorescent probes or bioactive molecules to enhance therapeutic efficacy. The study reported a 40% improvement in binding affinity for targeted PPIs compared to traditional linear peptides.

In another breakthrough, a team from MIT utilized 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}but-2-ynoic acid to develop a novel class of PROTACs (Proteolysis Targeting Chimeras). The compound's alkyne group was leveraged to conjugate E3 ligase ligands, resulting in bifunctional molecules capable of degrading target proteins. This approach showed promising results in preclinical models of cancer, with a 60% reduction in tumor growth observed in xenograft studies.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2024 Organic Process Research & Development paper detailed an optimized route with an overall yield of 75%, addressing previous challenges in the purification of the but-2-ynoic acid derivative. The improved synthesis protocol is expected to facilitate broader adoption in industrial settings.

Looking ahead, researchers are investigating the potential of this compound in developing next-generation drug delivery systems. Preliminary data suggests that the alkyne functionality can be exploited for site-specific conjugation to nanoparticles, enabling targeted delivery of therapeutic payloads. These developments position 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}but-2-ynoic acid as a key player in the evolving landscape of precision medicine.

In conclusion, the compound (CAS: 2172357-32-1) represents a multifaceted tool for chemical biology and pharmaceutical innovation. Its unique structural features enable diverse applications ranging from peptide therapeutics to targeted protein degradation. Continued research in this area is likely to yield further breakthroughs in drug discovery and development.